63-38-7

Cytidine-5'-diphosphate

In Stock

• CAS RN:
• 63-38-7

• Formula:
• C9H15N3O11P2

• InChI:
• InChI=1S/C9H15N3O11P2/c10-5-1-2-12(9(15)11-5)8-7(14)6(13)4(22-8)3-21-25(19,20)23-24(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H2,10,11,15)(H2,16,17,18)/t4-,6-,7-,8-/m1/s1

• InChIKey:
• ZWIADYZPOWUWEW-XVFCMESISA-N

• Cdp, also known as 5'-cdp, belongs to the class of organic compounds known as pyrimidine ribonucleoside diphosphates. These are pyrimidine ribonucleotides with diphosphate group linked to the ribose moiety. Cdp is soluble (in water) and a moderately acidic compound (based on its pKa). Cdp has been primarily detected in blood. Within the cell, Cdp is primarily located in the mitochondria, nucleus and cytoplasm. Cdp exists in all eukaryotes, ranging from yeast to humans. Cdp participates in a number of enzymatic reactions. In particular, CDP can be biosynthesized from cytidine triphosphate;  which is catalyzed by the enzyme soluble calcium-activated nucleotidase 1. In addition, CDP can be biosynthesized from cytidine triphosphate;  which is catalyzed by the enzyme nucleoside diphosphate kinase 6. In humans, Cdp is involved in the pyrimidine metabolism pathway. Cdp is ...

tricyclo[3.2.1.0,2,7]octan-3-one

In Stock

• CAS RN:
• 39163-38-7

• Formula:
• C8H10O

• Tricyclo[3.2.1.0,2,7]octan-3-one is a useful research compound. Its molecular formula is C8H10O and its molecular weight is 122.2. The purity is usually 95%.

5-cyano-2,3-dihydrobenzofuran-2-carboxylic Acid

Usually In Stock

• CAS RN:
• 194163-38-7

• Formula:
• C10H7NO3

• InChI:
• InChI=1S/C10H7NO3/c11-5-6-1-2-8-7(3-6)4-9(14-8)10(12)13/h1-3,9H,4H2,(H,12,13)

• InChIKey:
• IVFRJRIBIJEVGG-UHFFFAOYSA-N

• 5-cyano-2,3-dihydrobenzofuran-2-carboxylic Acid is a useful research compound. Its molecular formula is C10H7NO3 and its molecular weight is 189.17 g/mol. The purity is usually 95%.

[[2-(4,5-Dichloroimidazol-1-yl)acetyl]amino] 2-chlorobenzoate

Usually In Stock

• CAS RN:
• 649663-38-7

• Formula:
• C12H8Cl3N3O3

• InChI:
• InChI=1S/C12H8Cl3N3O3/c13-8-4-2-1-3-7(8)12(20)21-17-9(19)5-18-6-16-10(14)11(18)15/h1-4,6H,5H2,(H,17,19)

• InChIKey:
• FRVUUYAFMOMPOI-UHFFFAOYSA-N

• [[2-(4,5-Dichloroimidazol-1-yl)acetyl]amino] 2-chlorobenzoate is a useful research compound. Its molecular formula is C12H8Cl3N3O3 and its molecular weight is 348.56. The purity is usually 95%.

1-(4-Aminopiperidin-1-YL)-2-phenylethan-1-one

Usually In Stock

• CAS RN:
• 220463-38-7

• Formula:
• C13H18N2O

• InChI:
• InChI=1S/C13H18N2O/c14-12-6-8-15(9-7-12)13(16)10-11-4-2-1-3-5-11/h1-5,12H,6-10,14H2

• InChIKey:
• ALPFRBHJSZBMKV-UHFFFAOYSA-N

• 1-(4-Aminopiperidin-1-YL)-2-phenylethan-1-one is a useful research compound. Its molecular formula is C13H18N2O and its molecular weight is 218.29 g/mol. The purity is usually 95%.

(E)-N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-2-cyano-3-[5-(2,4-dichlorophenyl)furan-2-yl]prop-2-enamide

Usually In Stock

• CAS RN:
• 327063-38-7

• Formula:
• C27H20Cl2N4O2S

• InChI:
• InChI=1S/C27H20Cl2N4O2S/c28-19-6-8-21(22(29)13-19)24-9-7-20(35-24)12-18(14-30)26(34)32-27-31-23-10-11-33(16-25(23)36-27)15-17-4-2-1-3-5-17/h1-9,12-13H,10-11,15-16H2,(H,31,32,34)/b18-12+

• InChIKey:
• ZJDGUZDMDCTXCK-UHFFFAOYSA-N

• (E)-N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-2-cyano-3-[5-(2,4-dichlorophenyl)furan-2-yl]prop-2-enamide is a useful research compound. Its molecular formula is C27H20Cl2N4O2S and its molecular weight is 535.44. The purity is usually 95%.

5-fluoro-N-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-amine

Usually In Stock

• CAS RN:
• 880063-38-7

• Formula:
• C9H13FN4

• InChI:
• InChI=1S/C9H13FN4/c1-11-8-7(10)6-12-9(13-8)14-4-2-3-5-14/h6H,2-5H2,1H3,(H,11,12,13)

• InChIKey:
• VVRJUHWRWDOBMR-UHFFFAOYSA-N

• 5-fluoro-N-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C9H13FN4 and its molecular weight is 196.229. The purity is usually 95%.

(4-Bromo-3-fluorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone

In Stock

• CAS RN:
• 898763-38-7

• Formula:
• C18H15BrFNO

• InChI:
• InChI=1S/C18H15BrFNO/c19-16-8-7-13(11-17(16)20)18(22)15-6-2-1-5-14(15)12-21-9-3-4-10-21/h1-8,11H,9-10,12H2

• InChIKey:
• OTNZASGREMRAAZ-UHFFFAOYSA-N

• (4-Bromo-3-fluorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone is a useful research compound. Its molecular formula is C18H15BrFNO and its molecular weight is 360.2 g/mol. The purity is usually 95%.

Rabeprazole N-Oxide

In Stock

• CAS RN:
• 924663-38-7

• Formula:
• C18H21N3O4S

• InChI:
• InChI=1S/C18H21N3O4S/c1-13-16(21(22)9-8-17(13)25-11-5-10-24-2)12-26(23)18-19-14-6-3-4-7-15(14)20-18/h3-4,6-9H,5,10-12H2,1-2H3,(H,19,20)

• InChIKey:
• ZOEQFVVMBAVTRU-UHFFFAOYSA-N

• Rabeprazole N-Oxide, also known as Rabeprazole N-Oxide, is a useful research compound. Its molecular formula is C18H21N3O4S and its molecular weight is 375.4 g/mol. The purity is usually 95%.

3-Amino-1-(3-methylphenyl)propan-1-ol

In Stock

• CAS RN:
• 1226363-38-7

• Formula:
• C10H15NO

• InChI:
• InChI=1S/C10H15NO/c1-8-3-2-4-9(7-8)10(12)5-6-11/h2-4,7,10,12H,5-6,11H2,1H3

• InChIKey:
• ONHHNFMBRWNWNX-UHFFFAOYSA-N

• 3-Amino-1-(3-methylphenyl)propan-1-ol is a useful research compound. Its molecular formula is C10H15NO and its molecular weight is 165.23 g/mol. The purity is usually 95%.

Ethyl 5-(6-Methoxy-2-pyridyl)-2-furoate

In Stock

• CAS RN:
• 1187163-38-7

• Formula:
• C13H13NO4

• InChI:
• InChI=1S/C13H13NO4/c1-3-17-13(15)11-8-7-10(18-11)9-5-4-6-12(14-9)16-2/h4-8H,3H2,1-2H3

• InChIKey:
• HYKPCAFURSMDHB-UHFFFAOYSA-N

• Ethyl 5-(6-Methoxy-2-pyridyl)-2-furoate is a useful research compound. Its molecular formula is C13H13NO4 and its molecular weight is 247.25 g/mol. The purity is usually 95%.

N-(2-(3,4-dimethoxyphenyl)-2-hydroxyethyl)benzo[d][1,3]dioxole-5-carboxamide

In Stock

• CAS RN:
• 1797063-38-7

• Formula:
• C18H19NO6

• InChI:
• InChI=1S/C18H19NO6/c1-22-14-5-3-11(7-16(14)23-2)13(20)9-19-18(21)12-4-6-15-17(8-12)25-10-24-15/h3-8,13,20H,9-10H2,1-2H3,(H,19,21)

• InChIKey:
• WYVIDYFNDPWBJS-UHFFFAOYSA-N

• N-(2-(3,4-dimethoxyphenyl)-2-hydroxyethyl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C18H19NO6 and its molecular weight is 345.351. The purity is usually 95%.

N-(3-hydroxypyridin-2-yl)-6-morpholinopyrimidine-4-carboxamide

In Stock

• CAS RN:
• 1904163-38-7

• Formula:
• C14H15N5O3

• InChI:
• InChI=1S/C14H15N5O3/c20-11-2-1-3-15-13(11)18-14(21)10-8-12(17-9-16-10)19-4-6-22-7-5-19/h1-3,8-9,20H,4-7H2,(H,15,18,21)

• InChIKey:
• VNQRHMWRJORCSA-UHFFFAOYSA-N

• N-(3-hydroxypyridin-2-yl)-6-morpholinopyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C14H15N5O3 and its molecular weight is 301.306. The purity is usually 95%.

N-(2,2-diethoxyethyl)-4-iodo-1H-pyrrole-2-carboxamide

In Stock

• CAS RN:
• 2060063-38-7

• Formula:
• C11H17IN2O3

• InChI:
• InChI=1S/C11H17IN2O3/c1-3-16-10(17-4-2)7-14-11(15)9-5-8(12)6-13-9/h5-6,10,13H,3-4,7H2,1-2H3,(H,14,15)

• InChIKey:
• IOUDKSKYBADFKN-UHFFFAOYSA-N

• N-(2,2-diethoxyethyl)-4-iodo-1H-pyrrole-2-carboxamide is a useful research compound. Its molecular formula is C11H17IN2O3 and its molecular weight is 352.17. The purity is usually 95%.

2-(4-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one

In Stock

• CAS RN:
• 2549063-38-7

• Formula:
• C16H19FN8O

• InChI:
• InChI=1S/C16H19FN8O/c1-9-10(2)20-15-18-8-19-25(15)14(9)23-4-6-24(7-5-23)16-21-11(3)12(17)13(26)22-16/h8H,4-7H2,1-3H3,(H,21,22,26)

• InChIKey:
• XIJVIFIZSPPWGD-UHFFFAOYSA-N

• 2-(4-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-fluoro-6-methyl-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C16H19FN8O and its molecular weight is 358.37 g/mol. The purity is usually 95%.

Methyl 3-amino-4,5-dichlorobenzoate

In Stock

• CAS RN:
• 1250663-38-7

• Formula:
• C8H7Cl2NO2

• InChI:
• InChI=1S/C8H7Cl2NO2/c1-13-8(12)4-2-5(9)7(10)6(11)3-4/h2-3H,11H2,1H3

• InChIKey:
• VAEQHZXRVKQYBW-UHFFFAOYSA-N

• Methyl 3-amino-4,5-dichlorobenzoate, also known as Methyl 3-amino-4,5-dichlorobenzoate, is a useful research compound. Its molecular formula is C8H7Cl2NO2 and its molecular weight is 220.049. The purity is usually 95%.